Cas no 941940-39-2 (methyl N-[(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)amino]carbamate)

• Product Name: methyl N-[(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)amino]carbamate
• CAS No: 941940-39-2
• MF: C₈H₁₁N₇O₂
• MW: 237.218639612198
• CID: 6621708
• PubChem ID: 7584530
• Update Time: 2025-05-20

methyl N-[(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)amino]carbamate Chemical and Physical Properties

Names and Identifiers

• 941940-39-2
• F2792-0416
• methyl 2-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)hydrazinecarboxylate
• methyl N-[(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)amino]carbamate
• N'-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}methoxycarbohydrazide
• AKOS024467307

• Inchi： 1S/C8H11N7O2/c1-3-15-7-5(11-14-15)6(9-4-10-7)12-13-8(16)17-2/h4H,3H2,1-2H3,(H,13,16)(H,9,10,12)
• InChI Key： WLUBGNAASMBHOK-UHFFFAOYSA-N
• SMILES： O(C)C(NNC1=C2C(=NC=N1)N(CC)N=N2)=O

Computed Properties

• Exact Mass: 237.09742262g/mol
• Monoisotopic Mass: 237.09742262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 107Ų

Additional information on methyl N-[(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)amino]carbamate

Methyl N-[(3-Ethyltriazolo[4,5-d]pyrimidin-7-yl)amino]carbamate (CAS No. 941940-39-2): A Comprehensive Overview

The compound methyl N-[(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)amino]carbamate (CAS No. 941940-39-2) is a highly specialized chemical entity with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of carbamates, which are widely recognized for their versatility in chemical synthesis and biological applications. The structure of this compound is characterized by a triazolopyrimidine ring system, which is a heterocyclic aromatic structure known for its stability and reactivity in chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of methyl N-[(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)amino]carbamate, allowing researchers to explore its properties in greater depth. The CAS registry number 941940-39-2 uniquely identifies this compound within the vast landscape of chemical substances, ensuring accurate communication and referencing in scientific literature.

The triazolopyrimidine moiety in this compound plays a pivotal role in its biological activity. Triazolopyrimidines are known to exhibit diverse pharmacological effects, including antifungal, antibacterial, and anticancer activities. Recent studies have highlighted the potential of methyl N-[(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)amino]carbamate as a promising candidate for drug development, particularly in the treatment of infectious diseases and cancer.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product. Researchers have also explored alternative synthetic routes to enhance scalability and reduce production costs, making this compound more accessible for large-scale applications.

One of the most exciting developments involving methyl N-[(3-Ethyltriazolo[4,5-d]pyrimidin-7-Yl)Amino]Carbamate is its application as an agrochemical. Studies have demonstrated its efficacy as a plant growth regulator, capable of enhancing crop yields under stress conditions such as drought or pest infestation. This dual functionality—pharmaceutical and agricultural—underscores the compound's versatility and broad applicability.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile have been thoroughly investigated. Results indicate that methyl N-[(3-Ethyltriazolo[4,5-d]pyrimidin-7-Yl)Amino]Carbamate exhibits low toxicity to non-target organisms and is readily biodegradable under aerobic conditions. These findings are crucial for ensuring sustainable use in agricultural settings while minimizing environmental impact.

In conclusion, methyl N-[(3-Ethyltriazolo[4,5-d]pyrimidin-7-Yl)Amino]Carbamate (CAS No. 941940-39-2) represents a cutting-edge chemical entity with immense potential across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within pharmaceuticals and agrochemicals.